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Compound of Interest

Compound Name: gamma-Glutamyl-lysine

Cat. No.: B033441 Get Quote

For Immediate Implementation: This guide provides crucial safety and logistical information for

researchers, scientists, and drug development professionals handling gamma-Glutamyl-
lysine. Adherence to these protocols is essential for ensuring a safe laboratory environment

and the integrity of your research.

While gamma-Glutamyl-lysine is a naturally occurring dipeptide and is not classified as a

hazardous substance, standard laboratory safety protocols should always be followed. The

information presented here is based on general safety principles for handling non-hazardous

chemical compounds in a laboratory setting, in the absence of a specific Safety Data Sheet

(SDS) for this compound.

Personal Protective Equipment (PPE) at a Glance
A risk assessment should always be conducted prior to handling any chemical. For gamma-
Glutamyl-lysine, the following minimum PPE is recommended to prevent direct contact and

ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b033441?utm_src=pdf-interest
https://www.benchchem.com/product/b033441?utm_src=pdf-body
https://www.benchchem.com/product/b033441?utm_src=pdf-body
https://www.benchchem.com/product/b033441?utm_src=pdf-body
https://www.benchchem.com/product/b033441?utm_src=pdf-body
https://www.benchchem.com/product/b033441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from potential

splashes or aerosols.

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the compound.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Operational Plan: From Receipt to Disposal
A systematic approach to handling gamma-Glutamyl-lysine minimizes the risk of

contamination and ensures safe laboratory practices.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed when

not in use. Refer to the supplier's instructions for optimal storage temperature, which is often

at or below room temperature.

Handling and Use
Work Area: Handle the compound in a well-ventilated area, such as a chemical fume hood,

especially when working with the powdered form to avoid inhalation of dust particles.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory. Do not eat, drink, or smoke in the laboratory.

Spill Management: In case of a spill, wear appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite, sand), and place it in a sealed container for disposal. Clean the

spill area with a suitable laboratory detergent and water.

Disposal Plan
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Dispose of gamma-Glutamyl-lysine and any contaminated materials in accordance with local,

state, and federal regulations. As a non-hazardous compound, it can typically be disposed of

as general laboratory waste. However, it is crucial to consult your institution's specific waste

disposal guidelines.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of gamma-
Glutamyl-lysine.

Property Value Source

Molecular Formula C₁₁H₂₁N₃O₅ PubChem

Molecular Weight 275.30 g/mol PubChem

Appearance
Solid (likely a white or off-white

powder)

General knowledge of similar

compounds

Solubility Soluble in water Inferred from structure

Melting Point Not available -

Boiling Point Not available -

Toxicity

No specific toxicity data

available. Treat with standard

laboratory caution.

-

Experimental Workflow: Safe Handling Protocol
The following diagram illustrates the standard operating procedure for the safe handling of

gamma-Glutamyl-lysine in a laboratory setting.
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Safe handling workflow for gamma-Glutamyl-lysine.

Logical Relationship: PPE Selection Guide
The selection of appropriate PPE is based on the potential for exposure. This diagram outlines

the decision-making process.

Potential Exposure

Required PPE

Task Assessment:
Handling gamma-Glutamyl-lysine

Risk of Splash? Risk of Inhalation
(powder)?

Standard Lab Coat
and Gloves

Safety Glasses
with Side Shields

 Low 

Chemical Splash
Goggles

 High 

Work in Fume Hood
or Vented Enclosure

 Yes 

Click to download full resolution via product page

Decision tree for selecting appropriate PPE.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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